Cas no 780761-55-9 (BENZENEPROPANOIC ACID, 2-METHYL-, 1,1-DIMETHYLETHYL ESTER)

• Product Name: BENZENEPROPANOIC ACID, 2-METHYL-, 1,1-DIMETHYLETHYL ESTER
• CAS No: 780761-55-9
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• MDL: MFCD19388651
• CID: 4458273
• PubChem ID: 63896635
• Update Time: 2025-06-09

BENZENEPROPANOIC ACID, 2-METHYL-, 1,1-DIMETHYLETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• BENZENEPROPANOIC ACID, 2-METHYL-, 1,1-DIMETHYLETHYL ESTER
• 780761-55-9
• 3-(2-Methylphenyl)-propanoic acid tert-butyl ester
• AKOS013211025
• MFCD19388651
• tert-butyl 3-(2-methylphenyl)propanoate

• MDL： MFCD19388651
• Inchi： 1S/C14H20O2/c1-11-7-5-6-8-12(11)9-10-13(15)16-14(2,3)4/h5-8H,9-10H2,1-4H3
• InChI Key： QENSTFBCPYNGRE-UHFFFAOYSA-N
• SMILES： O(C(CCC1C=CC=CC=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 220.146329876Da
• Monoisotopic Mass: 220.146329876Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Additional information on BENZENEPROPANOIC ACID, 2-METHYL-, 1,1-DIMETHYLETHYL ESTER

BENZENEPROPANOIC ACID, 2-METHYL-, 1,1-DIMETHYLETHYL ESTER (CAS No. 780761-55-9)

BENZENEPROPANOIC ACID, 2-METHYL-, 1,1-DIMETHYLETHYL ESTER (CAS No. 780761-55-9) is a versatile organic compound with a wide range of applications in the pharmaceutical and chemical industries. This compound is characterized by its unique molecular structure, which includes a benzene ring, a propyl chain, and an ester functional group. The presence of these functional groups imparts specific chemical and physical properties that make it valuable in various research and industrial settings.

The molecular formula of BENZENEPROPANOIC ACID, 2-METHYL-, 1,1-DIMETHYLETHYL ESTER is C₁₄H₂₀O₂, and its molecular weight is approximately 224.30 g/mol. The compound is a colorless to pale yellow liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water.

In the pharmaceutical industry, BENZENEPROPANOIC ACID, 2-METHYL-, 1,1-DIMETHYLETHYL ESTER has gained attention for its potential use as an intermediate in the synthesis of various drugs and biologically active compounds. Recent studies have explored its role in the development of anti-inflammatory agents and its potential as a precursor for the synthesis of novel therapeutic molecules. The ester group in the molecule can be hydrolyzed under specific conditions to yield the corresponding carboxylic acid, which can then be further modified to produce a variety of derivatives with diverse biological activities.

The chemical stability of BENZENEPROPANOIC ACID, 2-METHYL-, 1,1-DIMETHYLETHYL ESTER is another important aspect that contributes to its utility in pharmaceutical research. It exhibits good stability under normal storage conditions and can be stored at room temperature without significant degradation. However, it is sensitive to strong acids and bases, which can lead to hydrolysis of the ester bond. Therefore, care should be taken to avoid exposure to such conditions during handling and storage.

In addition to its pharmaceutical applications, BENZENEPROPANOIC ACID, 2-METHYL-, 1,1-DIMETHYLETHYL ESTER has found use in the chemical industry as a building block for the synthesis of polymers and other materials. Its reactivity and functional group versatility make it an attractive starting material for the development of new materials with tailored properties. For example, recent research has shown that this compound can be used as a monomer in the synthesis of polyesters with improved thermal stability and mechanical strength.

The environmental impact of BENZENEPROPANOIC ACID, 2-METHYL-, 1,1-DIMETHYLETHYL ESTER is also an important consideration. Studies have shown that it has low toxicity and does not pose significant environmental risks when used and disposed of properly. However, as with any chemical compound, it is essential to follow appropriate safety guidelines and regulatory requirements to ensure safe handling and disposal.

In conclusion, BENZENEPROPANOIC ACID, 2-METHYL-, 1,1-DIMETHYLETHYL ESTER (CAS No. 780761-55-9) is a valuable compound with a wide range of applications in both pharmaceutical and chemical industries. Its unique molecular structure and favorable properties make it an important intermediate in the synthesis of various drugs and materials. Ongoing research continues to explore new applications and derivatives of this compound, further highlighting its significance in modern chemistry.